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Compound of Interest

Compound Name: Calderasib

Cat. No.: B15610321

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Calderasib
(MK-1084), a selective KRAS G12C inhibitor. The following procedural guidance is designed to
ensure the safe handling, use, and disposal of this potent compound in a laboratory setting.

Hazard Identification and General Precautions

While a specific Safety Data Sheet (SDS) for Calderasib is not publicly available, it is classified
as a potent, orally bioavailable KRAS G12C covalent inhibitor.[1] As with other potent small
molecule inhibitors, Calderasib should be handled with care to avoid exposure. The safety
profile of Calderasib has been evaluated in clinical trials, and like many antineoplastic agents,
it can cause adverse events.[2][3] Therefore, appropriate personal protective equipment (PPE)
and handling procedures are mandatory.

Personal Protective Equipment (PPE)

The following PPE is recommended for handling Calderasib in solid and solution forms. This
guidance is based on general best practices for handling potent research compounds and
hazardous drugs.
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PPE Category Item Specifications

) Must be worn at all times when
Eye Protection Safety Goggles ) ]
handling Calderasib.

Double gloving is
Hand Protection Nitrile Gloves recommended, especially
when handling stock solutions.

An impervious or chemically
Body Protection Laboratory Coat resistant lab coat should be

worn.

Recommended when handling

the compound as a powder
Respiratory Protection N95 Respirator outside of a certified chemical

fume hood or biological safety

cabinet.

Chemical and Physical Properties

A summary of the known quantitative data for Calderasib is provided below for easy reference.

Property Value
Molecular Formula C32H31CIF2N6Oa4
Molecular Weight 637.08 g/mol [4]
CAS Number 2641216-67-1[4]
Appearance Solid

Soluble in DMSO (100 mg/mL) and Ethanol (25

Solubilit
Y mg/mL). Insoluble in water.[4]

Storage and Stability

Proper storage is crucial to maintain the integrity of Calderasib.
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Storage ]
Form Duration Notes
Temperature
) Store in a dry, dark
Solid Powder -20°C 3 years[4]
place.
Aliquot to avoid
i repeated freeze-thaw
Stock Solution -80°C 1 year[4]
cycles. Stored under
nitrogen.[5]
Aliquot to avoid
] repeated freeze-thaw
Stock Solution -20°C 1 month[4][5]

cycles. Stored under

nitrogen.[5]

Experimental Protocols: Preparation of Stock
Solutions

This section provides a general methodology for the preparation of Calderasib stock solutions
for in vitro experiments based on its known solubility.

Objective: To prepare a high-concentration stock solution of Calderasib in a suitable solvent.
Materials:

o Calderasib (MK-1084) solid powder

o Dimethyl sulfoxide (DMSO), anhydrous

 Sterile, conical-bottom polypropylene tubes

o Calibrated pipettes and sterile, filtered pipette tips

» Vortex mixer

e Analytical balance
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Procedure:
e Pre-handling:
o Don all required PPE as outlined in the table above.

o Perform all weighing and solution preparation steps within a certified chemical fume hood
or a Class Il Biosafety Cabinet.

» Weighing:
o Tare a sterile conical-bottom tube on a calibrated analytical balance.

o Carefully weigh the desired amount of Calderasib powder into the tube. Record the exact
weight.

e Solubilization:

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube
containing the Calderasib powder to achieve the desired concentration (e.g., for a 10 mM
stock solution).

o Cap the tube tightly.
o Dissolution:

o Vortex the solution until the Calderasib is completely dissolved. Gentle warming or
sonication may be used to aid dissolution if necessary. Visually inspect the solution to
ensure there are no visible particles.

o Storage:

o Aliquot the stock solution into smaller volumes in sterile polypropylene tubes to minimize
freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.
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o Store the aliquots at -80°C for long-term storage or -20°C for short-term storage as
specified in the storage table.

Safe Handling and Disposal Workflow

The following diagram illustrates the key steps for the safe handling and disposal of
Calderasib.
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Caption: Workflow for the safe handling and disposal of Calderasib.
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Calderasib Mechanism of Action: KRAS G12C
Inhibition

Calderasib is a selective inhibitor of the KRAS G12C mutant protein. The following diagram
illustrates its role in the KRAS signaling pathway.
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Caption: Calderasib inhibits the active form of the KRAS G12C mutant protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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